Cas no 2300100-12-1 (2,6-Piperidinedione, 3-bromo-1-[(4-methoxyphenyl)methyl]-)

• Product Name: 2,6-Piperidinedione, 3-bromo-1-[(4-methoxyphenyl)methyl]-
• CAS No: 2300100-12-1
• MF: C₁₃H₁₄BrNO₃
• MW: 312.16
• CID: 5305695
• PubChem ID: 138496343
• Update Time: 2025-10-30

2,6-Piperidinedione, 3-bromo-1-[(4-methoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2,6-Piperidinedione, 3-bromo-1-[(4-methoxyphenyl)methyl]-
• 3-Bromo-1-(4-methoxybenzyl)piperidine-2,6-dione
• 3-bromo-1-[(4-methoxyphenyl)methyl]piperidine-2,6-dione
• SCHEMBL20845672
• 2300100-12-1
• F97028

• Inchi： 1S/C13H14BrNO3/c1-18-10-4-2-9(3-5-10)8-15-12(16)7-6-11(14)13(15)17/h2-5,11H,6-8H2,1H3
• InChI Key： MJOSHFWNKMJZEF-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(OC)C=C2)C(=O)CCC(Br)C1=O

Computed Properties

• Exact Mass: 311.01571g/mol
• Monoisotopic Mass: 311.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.6Ų

Additional information on 2,6-Piperidinedione, 3-bromo-1-[(4-methoxyphenyl)methyl]-

Introduction to 2,6-Piperidinedione, 3-bromo-1-[(4-methoxyphenyl)methyl]- (CAS No. 2300100-12-1)

2,6-Piperidinedione, 3-bromo-1-[(4-methoxyphenyl)methyl]- (CAS No. 2300100-12-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidinedione core, a bromine substituent, and a methoxyphenylmethyl group. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The piperidinedione scaffold is a well-known motif in medicinal chemistry due to its ability to modulate various biological targets. The presence of the bromine substituent at the 3-position of the piperidine ring can influence the compound's electronic properties and lipophilicity, which are crucial factors in determining its pharmacokinetic and pharmacodynamic profiles. Additionally, the methoxyphenylmethyl group attached to the 1-position of the piperidine ring further enhances the compound's structural complexity and may contribute to its specific interactions with biological targets.

Recent studies have explored the potential therapeutic applications of 2,6-Piperidinedione, 3-bromo-1-[(4-methoxyphenyl)methyl]-. One notable area of research is its activity as a modulator of protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their dysregulation is often associated with various diseases, including cancer and neurodegenerative disorders. The unique structural features of this compound make it an attractive candidate for disrupting specific PPIs, thereby offering new therapeutic avenues.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity of 2,6-Piperidinedione, 3-bromo-1-[(4-methoxyphenyl)methyl]- to a key protein involved in cancer progression. The results showed that this compound exhibited high selectivity and potency in inhibiting the target protein, suggesting its potential as an anticancer agent. Further preclinical studies are underway to evaluate its efficacy and safety in animal models.

Beyond its potential as an anticancer agent, 2,6-Piperidinedione, 3-bromo-1-[(4-methoxyphenyl)methyl]- has also been studied for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by inhibiting key inflammatory mediators and pathways.

The synthesis of 2,6-Piperidinedione, 3-bromo-1-[(4-methoxyphenyl)methyl]- has been optimized using modern synthetic techniques to ensure high yield and purity. The synthetic route involves several steps, including the formation of the piperidinedione core, introduction of the bromine substituent, and attachment of the methoxyphenylmethyl group. These advancements in synthetic chemistry have facilitated the large-scale production of this compound for further research and development.

In addition to its therapeutic potential, 2,6-Piperidinedione, 3-bromo-1-[(4-methoxyphenyl)methyl]- has also been studied for its use as a chemical probe in biological research. Chemical probes are small molecules that can selectively bind to specific proteins or cellular targets, allowing researchers to investigate their functions and interactions in living systems. The unique properties of this compound make it an excellent tool for probing PPIs and other biological processes.

The safety profile of 2,6-Piperidinedione, 3-bromo-1-[(4-methoxyphenyl)methyl]- is an important consideration for its development as a therapeutic agent. Preclinical toxicology studies have shown that this compound exhibits low toxicity at therapeutic concentrations. However, further investigations are needed to fully understand its long-term safety and potential side effects.

In conclusion, 2,6-Piperidinedione, 3-bromo-1-[(4-methoxyphenyl)methyl]- (CAS No. 2300100-12-1) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation as a therapeutic agent for various diseases. Ongoing research continues to explore its full potential and optimize its use in clinical settings.